Cas no 14446-75-4 (cis-3,5-Dimethylpiperidine)

cis-3,5-Dimethylpiperidine Properties

Names and Identifiers

• cis-3,5-Dimethylpiperidine
• 3,5-DIMETHYLPIPERIDINE
• Piperidine,3,5-dimethyl-, (3R,5S)-rel-
• 3,5-cis-dimethylpiperidine
• 3,5-DIMETHYL CYCLOHEXENE,cis-trans
• 3,5-Dimethyl-1-cyclohexene
• cis-3,5-Dimethylcyclohexen
• cis-3,5-Dimethylpiperidin
• Cyclohexene,3,5-dimethyl
• trans-3,5-Dimethylcyclohexene
• cis-3,5-Lupetidine
• 3,5-DIMETHYLPIPERIDINE (CIS)
• (3R)-3α,5α-Dimethylpiperidine
• cis-3,5-Dimethyl-piperidine
• (3R,5S)-3,5-dimethylpiperidine
• Piperidine, 3,5-dimethyl-, (3R,5S)-rel-
• IDWRJRPUIXRFRX-KNVOCYPGSA-N
• (3S,5R)-3,5-dimethylpiperidine
• 3935AJ
• rel-(3R,5S)-3,5-dimethylpiperidine
• piperidine, 3,5-dimethyl-, (3R,5S)-
• InChI=1/C7H15N/c1-6-3-7(2)5-8-4-6/h6-8H,3-5H2,1-2H3/t6-,7
• cis-3,5-dimethylpiperidine
• SCHEMBL89457
• CS-0139658
• Q40838086
• F12546
• MFCD09832871
• 1400908-06-6
• DTXSID201296272
• AKOS006346052
• (3R,5S)-rel-3,5-Dimethylpiperidine
• EN300-2009872
• 14446-75-4
• cis-3 pound not5-Dimethylpiperidine
• 3,5-dimethylpiperidine (cis)
• cis-3,5-DiMethylpiperidine
• Piperidine,3,5-diMethyl-, (3R,5S)-rel-
• +Expand

• MDL： MFCD09832871
• InChIKey： IDWRJRPUIXRFRX-KNVOCYPGSA-N
• Inchi： 1S/C7H15N/c1-6-3-7(2)5-8-4-6/h6-8H,3-5H2,1-2H3/t6-,7+
• SMILES： N1([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])[C@@]([H])(C([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 113.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 113.120449483g/mol
• Heavy Atom Count: 8
• Complexity: 62.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 12

Experimental Properties

• LogP: 1.58070
• PSA: 12.03000
• Boiling Point: 141.2±8.0 ºC (760 Torr),
• Flash Point: 32.8±0.0 ºC,
• Solubility: Slightly soluble (25 g/l) (25 º C),
• Density: 0.794±0.06 g/cm3 (20 ºC 760 Torr),